6-Amino-4-benzyl-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C15H14N4O
• Molecular Weight: 266.30 g/mol
• IUPAC Name: 6-amino-4-benzyl-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C15H14N4O/c1-9-13-11(7-10-5-3-2-4-6-10)12(8-16)14(17)20-15(13)19-18-9/h2-6,11H,7,17H2,1H3,(H,18,19)
• InChI Key: HOHDQFRNCBCFMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(C(=C(OC2=NN1)N)C#N)CC3=CC=CC=C3

Description

6-Amino-4-benzyl-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a heterocyclic compound featuring a pyranopyrazole core fused with a nitrile group and substituted benzyl moiety. The benzyl group at position 4 likely enhances lipophilicity and binding interactions in biological systems, while the nitrile and amino groups contribute to hydrogen bonding and metabolic stability.

Biological Activity

6-Amino-4-benzyl-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a compound of growing interest in medicinal chemistry due to its diverse biological activities. This article reviews its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent studies.

• Molecular Formula : C15H14N4O
• Molecular Weight : 266.3 g/mol
• CAS Number : 82805-71-8

Antihypertensive Effects

Recent studies have demonstrated that derivatives of this compound exhibit significant antihypertensive and vasorelaxant properties. For example, a related compound was shown to induce vasorelaxation through calcium channel blockade, suggesting potential for hypertension treatment .

Antitumor Activity

The pyrazole derivatives have been extensively studied for their antitumor effects. They have shown promising results against various cancer cell lines, including breast cancer. In vitro studies indicated that certain pyrazole compounds can enhance the cytotoxic effects of established chemotherapeutics like doxorubicin, particularly in resistant cancer types .

Antimicrobial Properties

The compound's derivatives also exhibit notable antimicrobial activity. In screening tests against various bacterial strains (e.g., Staphylococcus aureus and Escherichia coli), several derivatives showed inhibition zones comparable to standard antibiotics like ciprofloxacin .

The mechanisms underlying the biological activities of 6-amino-4-benzyl-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile are multifaceted:

• Calcium Channel Blockade : This mechanism is implicated in its vasorelaxant effects, leading to reduced blood pressure .
• Inhibition of Key Enzymes : Some pyrazole derivatives inhibit enzymes involved in tumor growth and inflammation pathways.
• Synergistic Effects with Chemotherapeutics : The combination of pyrazole derivatives with drugs like doxorubicin enhances anticancer efficacy by inducing apoptosis in cancer cells .

Table 1: Summary of Biological Activities

Activity Type	Compound Derivative	Effect	Reference
Antihypertensive	6-Amino-3-methyl-4-(2-nitrophenyl)	Vasorelaxant via calcium blockade
Antitumor	1-thiocarbamoyl-3,5-diaryl-pyrazoles	Cytotoxicity in MCF-7 cells
Antimicrobial	Pyrano[2,3-c]pyrazoles	Inhibition against E. coli

Scientific Research Applications

Pharmacological Applications

• Antimicrobial Activity
  • Research indicates that derivatives of the dihydropyrano[2,3-c]pyrazole scaffold exhibit notable antimicrobial properties. For instance, studies have shown that certain derivatives possess significant inhibitory effects against various bacterial strains, with minimum inhibitory concentration (MIC) values ranging from 4 to 20 μmol/L . This suggests potential applications in developing new antimicrobial agents.
• Anticancer Effects
  • The compound has been investigated for its anticancer properties. Pyrazole derivatives are recognized for their ability to inhibit cancer cell proliferation and induce apoptosis. The presence of specific substituents on the pyrazole ring can enhance these effects, making it a promising candidate for further development in oncology .
• Anti-inflammatory Properties
  • Compounds containing the pyrazole ring have demonstrated anti-inflammatory activities. The inhibition of key inflammatory pathways suggests that 6-amino-4-benzyl-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile could serve as a lead compound for designing new anti-inflammatory drugs .

Case Studies and Research Findings

Several studies have documented the synthesis and evaluation of 6-amino-4-benzyl-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile:

Study	Findings
	Reported the synthesis and crystal structure determination, which provided insights into its pharmacophore model for further screening.
	Discussed the synthesis of various pyrazole derivatives and their biological evaluations, emphasizing their potential as anticancer agents.
	Highlighted antimicrobial activities against several bacterial strains, showcasing the compound's therapeutic potential.

Comparison with Similar Compounds

Key Observations :

• High-Yield Methods : Ultrasound-assisted synthesis (e.g., 4-fluorophenyl derivative) achieves >85% yields under green conditions .
• Low-Yield Challenges : Bulky substituents (e.g., 2,5-bis(trifluoromethyl)benzyl in 11l) reduce yields to ~31% due to steric hindrance .
• Catalyst Efficiency: Ionic liquids (e.g., [BMIm]Br) and nanocatalysts improve regioselectivity and reduce reaction times .

Enzyme Inhibition

• PDE2 Inhibition : Derivatives with 4-(trifluoromethylbenzyl) groups (e.g., 11t) exhibit potent PDE2 inhibition (IC₅₀ < 1 µM), attributed to electron-withdrawing substituents enhancing target binding .
• SARS-CoV-2 Mpro Inhibition : 4-(4-Chlorophenyl) analogs show dual antiviral and anti-inflammatory activity, linked to the chlorophenyl group’s hydrophobic interactions .

Antimicrobial and Antitumor Activity

• Antimicrobial : 4-(2,4-Dinitrophenyl) derivatives demonstrate broad-spectrum activity against Gram-positive bacteria (MIC ~12.5 µg/mL) .
• Antitumor: N-glycoside derivatives (e.g., ribofuranosyl-substituted compounds) exhibit IC₅₀ values of 2.1–4.3 µM against human cancer cell lines .

Antioxidant Activity

Pyranopyrazoles fused with chromone rings (e.g., 4-(4-oxo-4H-chromen-3-yl)) display radical scavenging activity (EC₅₀ ~35 µM) via NH and OH groups .

Physicochemical Properties

Property	4-Benzyl Derivative (Target)	4-(4-Fluorophenyl)	4-(Trifluoromethylbenzyl)	4-(3,4,5-Trimethoxyphenyl)
Molecular Weight (g/mol)	~350 (estimated)	340.3	519.16	402.45
LogP	~2.8 (predicted)	2.5	3.9	3.2
Purity (%)	N/A	>99%	99.66–99.84%	99.77%
Melting Point (°C)	N/A	162.9–189.2	180–220	190–210

Notes:

• Thermal Stability : Higher melting points correlate with rigid substituents (e.g., trimethoxyphenyl) .